Cas no 1804175-08-3 (4-Bromo-7-difluoromethyl-1H-benzimidazole)

4-Bromo-7-difluoromethyl-1H-benzimidazole structure
1804175-08-3 structure
Product Name:4-Bromo-7-difluoromethyl-1H-benzimidazole
CAS No:1804175-08-3
MF:C8H5BrF2N2
MW:247.039507627487
CID:4816051
Update Time:2023-08-19

4-Bromo-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-7-difluoromethyl-1H-benzimidazole
    • Inchi: 1S/C8H5BrF2N2/c9-5-2-1-4(8(10)11)6-7(5)13-3-12-6/h1-3,8H,(H,12,13)
    • InChI Key: PBLQGDMVKSMQPF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(F)F)C2=C1NC=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7

4-Bromo-7-difluoromethyl-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061001987-250mg
4-Bromo-7-difluoromethyl-1H-benzimidazole
1804175-08-3 98%
250mg
$719.22 2022-04-02
Alichem
A061001987-500mg
4-Bromo-7-difluoromethyl-1H-benzimidazole
1804175-08-3 98%
500mg
$1,046.79 2022-04-02
Alichem
A061001987-1g
4-Bromo-7-difluoromethyl-1H-benzimidazole
1804175-08-3 98%
1g
$1,688.93 2022-04-02
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.